3-{(Z)-[4-(dimethylamino)anilino]methylidene}-6-methyl-2H-pyran-2,4-dione

• IUPAC Name: 3-[[4-(dimethylamino)phenyl]iminomethyl]-4-hydroxy-6-methylpyran-2-one
• InChI: InChI=1S/C15H16N2O3/c1-10-8-14(18)13(15(19)20-10)9-16-11-4-6-12(7-5-11)17(2)3/h4-9,18H,1-3H3
• InChI Key: RHRWAJXVTOBOBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)O1)C=NC2=CC=C(C=C2)N(C)C)O
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• CAS No.: 400078-39-9

Description

3-{(Z)-[4-(dimethylamino)anilino]methylidene}-6-methyl-2H-pyran-2,4-dione is a useful research compound. Its molecular formula is C15H16N2O3 and its molecular weight is 272.304. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

The compound has been involved in the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, which exhibited potent cytotoxic activities against murine P388 leukemia, Lewis lung carcinoma (LLTC), and human Jurkat leukemia cell lines. Some of these compounds have shown significant therapeutic potential, indicating their usefulness in the development of new cancer treatments (Deady et al., 2003).

Catalytic Hydrogenation Studies

An AM1 study on the catalytic hydrogenation of analogs of this compound provided molecular insights into the reaction mechanisms, suggesting the significance of such compounds in understanding and developing new catalytic processes (Liu et al., 2000).

Fluorescence Probes Development

Research into the synthesis of various derivatives has led to the development of new fluorescence probes. These probes are capable of exhibiting longer absorption and emission wavelengths, which can be employed for tracing biological pathways, highlighting the compound's utility in biochemical research and diagnostics (Prior et al., 2014).

Anti-Microbial and Disinfectant Properties

A study reported the synthesis and characterization of novel copper(II) complexes derived from a similar structural framework, demonstrating excellent bactericidal action against Staphylococcus aureus and Enterococcus faecalis. This research underscores the potential use of these compounds as surface disinfectants in hospital settings, contributing to the fight against nosocomial infections (Richa et al., 2021).

Heterocyclic Compounds Synthesis

The compound has been used in the Hantzsch cyclization process, which resulted in the formation of polycondensed heterocyclic systems. This process underscores the compound's versatility in the synthesis of complex heterocyclic structures, which are crucial in medicinal chemistry and drug development (Dzvinchuk et al., 2009).